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Compound of Interest

Compound Name:
Tert-butyl 2-methoxypyrrolidine-1-

carboxylate

Cat. No.: B122078 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential safety and logistical

information for the proper disposal of tert-butyl 2-methoxypyrrolidine-1-carboxylate,

ensuring compliance with safety regulations and minimizing environmental impact.

Summary of Key Safety Data
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with tert-butyl 2-methoxypyrrolidine-1-carboxylate. The following table summarizes

essential safety information.
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Property Value Reference

CAS Number 144688-69-7

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container in

accordance with local,

regional, national, and

international regulations.

[2]

Step-by-Step Disposal Protocol
The primary directive for the disposal of tert-butyl 2-methoxypyrrolidine-1-carboxylate is to

adhere to local, regional, and national environmental regulations.[2] The following protocol

provides a general framework for its safe disposal in a laboratory setting.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and

a lab coat.

If handling large quantities or if there is a risk of aerosolization, use a fume hood and

consider respiratory protection.

2. Waste Collection:

Collect waste tert-butyl 2-methoxypyrrolidine-1-carboxylate and any contaminated

materials (e.g., pipette tips, paper towels) in a dedicated, properly labeled, and sealed waste

container.

The container should be made of a material compatible with the chemical.
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Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's waste management guidelines.

3. Waste Storage:

Store the sealed waste container in a designated, well-ventilated, and cool area away from

incompatible materials.

Ensure the storage area is secure and accessible only to authorized personnel.

4. Professional Disposal:

Arrange for the disposal of the chemical waste through a licensed and reputable hazardous

waste disposal company.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) and an accurate

inventory of the waste.

Never dispose of tert-butyl 2-methoxypyrrolidine-1-carboxylate down the drain or in

regular trash.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of tert-butyl 2-
methoxypyrrolidine-1-carboxylate.
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Step 1: Don Personal
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Dedicated, Labeled Container

Step 3: Securely Seal and
Store the Waste Container

Step 4: Arrange for Professional
Disposal via a Licensed Vendor

Proper and Safe Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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